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Compound of Interest

n-[4-
Compound Name:

(dimethylamino)phenyl]acetamide

Cat. No.: B181613

For Researchers, Scientists, and Drug Development Professionals

These guidelines provide detailed procedures for the safe handling and optimal storage of N-
[4-(dimethylamino)phenyl]lacetamide, a compound often used in chemical synthesis and
pharmaceutical research. The following protocols are based on best practices for handling
similar aromatic amide compounds and are intended to ensure the integrity of the material and
the safety of laboratory personnel.

Chemical and Physical Properties

A summary of the known physical and chemical properties of N-[4-
(dimethylamino)phenyl]acetamide and related compounds is presented below. This
information is critical for understanding the substance's behavior under various experimental
and storage conditions.
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N,N-
N-[4-
_[ . Acetamide (Related Dimethylacetamide
Property (dimethylamino)ph
. Compound) (Related
enyl]acetamide
Compound)
Molecular Formula C10H14N20][1] C2H5NO[2] C4H9NOJ[3]
Molecular Weight 178.23 g/mol [1] 59.07 g/mol [2] 87.12 g/mol [3]
Appearance Solid (assumed) White crystals[2] Colorless liquid[3]
Melting Point Not available 79 - 81 °C[2] -20 °C[3][4]
Boiling Point Not available 221 °C[2] 164.5 - 166 °C[3][4]
- ) 2000 g/L in water Miscible with water[3]
Solubility Not available .
(20°C)[2] [4]

Safety and Hazard Information

While specific GHS hazard classifications for N-[4-(dimethylamino)phenyl]lacetamide are not
readily available, data from analogous compounds suggest that it should be handled with care.
The primary hazards associated with similar aromatic amides include potential irritation and
harmful effects upon ingestion or inhalation.

Hazard Category Associated Risks and Precautions

May be harmful if swallowed, in contact with
Acute Toxicity skin, or if inhaled. Avoid direct contact and

generation of dust.

) ) o May cause skin irritation. Wear appropriate
Skin Corrosion/Irritation ]
protective gloves.

o May cause serious eye irritation. Wear safety
Eye Damage/Irritation
glasses or goggles.

Some related acetamide compounds are
Carcinogenicity suspected of causing cancer.[5] Handle as a

potential carcinogen and minimize exposure.
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Handling Protocols

Before handling N-[4-(dimethylamino)phenyl]acetamide, all personnel must be equipped
with the following PPE:

Gloves: Nitrile or neoprene gloves.
Eye Protection: Chemical safety goggles or a face shield.
Lab Coat: A standard laboratory coat.

Respiratory Protection: If handling large quantities or if dust generation is likely, use a
NIOSH-approved respirator with an appropriate particulate filter.[2]

Ventilation: Always handle this compound in a well-ventilated area. For procedures that may
generate dust or aerosols, a chemical fume hood is required.[2][6]

Safety Equipment: An eyewash station and a safety shower should be readily accessible in
the work area.[2][7]

Preparation: Ensure the work area is clean and uncluttered. Assemble all necessary
equipment and reagents before opening the container of N-[4-
(dimethylamino)phenyl]acetamide.

Dispensing:

o Minimize dust generation when weighing and transferring the solid.[2]
o Use a spatula or scoop to handle the material.

o Close the container tightly immediately after use.

Dissolution: If preparing a solution, add the solid to the solvent slowly while stirring to prevent
splashing.

Waste Disposal: Dispose of waste materials in a designated, labeled container for chemical
waste, following all local, state, and federal regulations.
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o Decontamination: Clean the work area and any contaminated equipment with an appropriate
solvent and then soap and water.

Storage Guidelines

Proper storage is crucial to maintain the stability and purity of N-[4-
(dimethylamino)phenyl]acetamide.

o Temperature: Store in a cool, dry place.[2][6] Some related compounds are stored at 4°C.[8]

o Atmosphere: Store in a tightly closed container to protect from moisture, as related
compounds can be hygroscopic.[2][6] For sensitive applications, storage under an inert
atmosphere (e.g., nitrogen or argon) may be beneficial.[7][8]

e Light: Protect from light.[8]

o Incompatibilities: Store away from strong oxidizing agents, strong acids, strong bases, and
metals.[2][6]

Experimental Workflow and Storage Logic

The following diagrams illustrate the general workflow for handling solid chemicals and the
logical considerations for proper storage.

Preparation Handling Cleanup

Don PPE Prepare Work Area ammeg Weigh Compound Transfer to Vessel Dissolve in Solvent ggm g Dispose of Waste

Click to download full resolution via product page

General workflow for handling solid chemical compounds.
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Optimal Storage of

N-[4-(dimethylamino)phenyl]acetamide

Avoid Contact With Avoid Contact With Avoid Contact With

/ Environmental CO}QLP?(HS J Chemical Thqompatibilities
Dry Environment . e q
Cool Temperature (Tightly Sealed) Protect from Light Strong Oxidizing Agents Strong Acids Strong Bases

Click to download full resolution via product page

Key factors for the proper storage of N-[4-(dimethylamino)phenyl]acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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